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Compound of Interest

Compound Name: Heptadecan-9-amine

Cat. No.: B1630859 Get Quote

Heptadecan-9-amine: A Comparative Guide for
Researchers
For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of Heptadecan-9-amine, focusing on its applications in materials

science, particularly as a surface ligand in the synthesis of nanoparticles. Due to a lack of

available data, this guide does not cover applications in drug development.

Heptadecan-9-amine, also known as 9-aminoheptadecane, is a long-chain aliphatic amine. Its

molecular structure, characterized by a seventeen-carbon chain with a primary amine group at

the ninth carbon, imparts specific physicochemical properties that make it a subject of interest

in chemical synthesis and materials science. This guide will delve into its known applications,

compare its functional role with alternative compounds, and provide context for its use in

experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Heptadecan-9-amine is presented

in the table below. These properties are crucial for its application as a solvent, reagent, and

surface ligand in various synthetic protocols.
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Property Value

Molecular Formula C₁₇H₃₇N

Molecular Weight 255.49 g/mol

CAS Number 3241-20-1

Appearance Colorless to light yellow/orange clear liquid

Boiling Point 120 °C at 0.1 mmHg

Purity >96.0% (GC)

Applications of Heptadecan-9-amine
The primary application of Heptadecan-9-amine identified in the scientific literature is as a

capping agent or surface ligand in the synthesis of colloidal nanoparticles, particularly quantum

dots (QDs). It also serves as a building block for organic semiconductors.

Role as a Capping Agent in Nanoparticle Synthesis
In the synthesis of nanoparticles, capping agents are crucial for controlling particle growth,

preventing aggregation, and ensuring colloidal stability. Long-chain alkylamines, such as

Heptadecan-9-amine, play a significant role in the synthesis of various nanomaterials.[1][2]

The amine group coordinates to the surface of the growing nanocrystal, while the long alkyl

chain provides steric hindrance, preventing the particles from clumping together and

precipitating out of solution.[2]

The choice of capping agent can significantly influence the morphology, size, and optical

properties of the resulting nanoparticles.[1] Alkylamines are known to affect nucleation and

crystal growth, and their presence can lead to the formation of specific shapes, such as

nanoplates or nanoflowers.[1]
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A generalized workflow for the synthesis of nanoparticles using a capping agent.

The branched structure of Heptadecan-9-amine, with the amine group located centrally on the

alkyl chain, may offer different steric and electronic effects compared to linear amines of similar

molecular weight, potentially influencing particle morphology and stability in unique ways.

Use in Organic Semiconductors
Heptadecan-9-amine is also categorized as a building block for organic semiconductors. The

introduction of alkyl chains can enhance the solubility of conjugated polymers and influence the

packing of molecules in the solid state, which in turn affects charge transport properties. While

the specific use of Heptadecan-9-amine in published organic semiconductor research is not

detailed in the available literature, its properties are consistent with those of molecules used to

functionalize semiconductor materials.

Comparison with Alternative Capping Agents
The selection of a capping agent is a critical parameter in nanoparticle synthesis. Heptadecan-
9-amine falls into the category of primary alkylamines. However, a variety of other molecules

can be used, each with its own advantages and disadvantages.
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Capping Agent Class Examples
Key Characteristics &
Applications

Primary Alkylamines

Heptadecan-9-amine,

Octylamine, Dodecylamine,

Oleylamine

Good for steric stabilization;

used in the synthesis of a wide

range of nanoparticles,

including quantum dots and

metal oxides.

Thiols
Dodecanethiol,

Mercaptopropionic acid

Stronger binding to certain

metal surfaces (e.g., gold,

cadmium) compared to

amines, leading to robust

passivation. Can sometimes

quench fluorescence.

Carboxylic Acids Oleic acid, Stearic acid

Often used in combination with

amines. The carboxylate group

provides strong binding to

metal oxide surfaces.

Phosphines & Phosphine

Oxides

Trioctylphosphine (TOP),

Trioctylphosphine oxide

(TOPO)

Commonly used in high-

temperature synthesis of high-

quality quantum dots. Act as

both solvent and capping

agent.

Polymers Polyvinylpyrrolidone (PVP)

Provide excellent steric

stability and can be used to

control the shape of

nanoparticles.

The choice between these agents depends on the specific material being synthesized, the

desired particle characteristics, and the solvent system used. Alkylamines like Heptadecan-9-
amine are often favored for their ability to provide good colloidal stability in nonpolar solvents

and for their role in controlling the growth kinetics of the nanoparticles.

Structure of a quantum dot with Heptadecan-9-amine as a surface ligand.
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Experimental Protocols: General Considerations
While specific, detailed experimental protocols for the use of Heptadecan-9-amine are not

readily available in the reviewed literature, a general procedure for the synthesis of

nanoparticles using an alkylamine capping agent can be outlined.

Objective: To synthesize colloidal nanoparticles with controlled size and stability.

Materials:

Metal precursor (e.g., cadmium oxide, lead acetate)

Non-coordinating, high-boiling point solvent (e.g., octadecene)

Heptadecan-9-amine (capping agent)

Co-ligand (optional, e.g., oleic acid)

Reducing agent or chalcogenide precursor (e.g., selenium, sulfur)

Inert gas (e.g., argon, nitrogen)

Purification solvents (e.g., toluene, hexane, ethanol, acetone)

General Procedure (Hot-Injection Method):

A mixture of the metal precursor, Heptadecan-9-amine, and the high-boiling point solvent is

loaded into a three-neck flask.

The mixture is heated under an inert atmosphere to a specific temperature to form a clear

solution of the metal-amine complex.

The chalcogenide precursor, dissolved in a suitable solvent, is rapidly injected into the hot

reaction mixture.

The temperature is then lowered to a specific growth temperature and maintained for a

period to allow for the controlled growth of the nanoparticles.
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The reaction is quenched by cooling the flask.

The resulting nanoparticles are purified by repeated precipitation with a non-solvent (e.g.,

ethanol or acetone) and redispersion in a solvent (e.g., toluene or hexane).

Note: The specific temperatures, reaction times, and precursor concentrations are critical

parameters that need to be optimized for each specific type of nanoparticle.

Efficacy and Performance Data
A significant challenge in providing a comparative guide for Heptadecan-9-amine is the lack of

published quantitative data on its performance relative to other capping agents. Studies

comparing different alkylamines often focus on more commonly used linear amines like

octylamine or oleylamine. Therefore, there is a clear opportunity for further research to

systematically evaluate the efficacy of branched alkylamines like Heptadecan-9-amine in

controlling nanoparticle synthesis and to quantify their impact on key performance metrics such

as:

Quantum Yield: For fluorescent nanoparticles like quantum dots.

Particle Size Distribution: A measure of the uniformity of the synthesized nanoparticles.

Colloidal Stability: The ability of the nanoparticles to remain dispersed in a solvent over time.

Charge Carrier Mobility: For applications in organic electronics.

Conclusion
Heptadecan-9-amine is a long-chain, branched primary amine with established applications as

a capping agent in the synthesis of nanoparticles and as a building block for organic

semiconductors. Its chemical structure suggests it can provide steric stabilization to colloidal

nanoparticles, similar to other long-chain alkylamines. However, there is a notable lack of

specific comparative studies and quantitative performance data in the publicly available

literature. This highlights a research gap and an opportunity for further investigation into the

unique properties that this and other branched alkylamines may impart in the field of materials

science. For researchers considering its use, Heptadecan-9-amine represents a potentially

valuable but underexplored alternative to more conventional linear capping agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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